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Compound of Interest

Compound Name: Pyridaben

Cat. No.: B1679940

This guide provides an in-depth overview of the molecular formula and molecular weight of
Pyridaben, a pyridazinone derivative used as an acaricide and insecticide. The information is
intended for researchers, scientists, and professionals in drug development and chemical
analysis.

Molecular Identity and Composition

Pyridaben is chemically identified as 2-tert-butyl-5-[(4-tert-butylphenyl)methylsulfanyl]-4-
chloropyridazin-3-one[1]. Its fundamental properties, including molecular formula and weight,
are critical for accurate quantification, formulation, and toxicological studies.

The molecular formula of Pyridaben is C19H25CIN20S[1][2][3][4]. This formula dictates its
exact mass and molecular weight, which are foundational for analytical techniques such as
mass spectrometry.

Quantitative Molecular Data

The key molecular properties of Pyridaben are summarized in the table below. This data is
compiled from various chemical databases and provides a comprehensive quantitative profile
of the molecule.
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Property Value

Molecular Formula C19H25CIN20S
Molecular Weight 364.933 g/mol [3]
Exact Mass 364.1376 Da[1][5]
CAS Number 96489-71-3[1][2][3]

C: 62.53%, H: 6.91%, Cl: 9.71%, N: 7.68%, O:

Elemental Analysis
4.38%, S: 8.79%(5]

Determination of Molecular Properties

The determination of the molecular formula and weight of a compound like Pyridaben typically
involves a combination of analytical techniques.

o Mass Spectrometry: This is the primary technique used to determine the accurate mass of a
molecule. The exact mass (364.1376 Da) is a result of high-resolution mass spectrometry,
which can distinguish between isotopes and provide a highly precise mass measurement.

» Elemental Analysis: This experimental protocol provides the percentage composition of each
element in the molecule. The results of elemental analysis for Pyridaben confirm the ratios
of carbon, hydrogen, chlorine, nitrogen, oxygen, and sulfur, which validates the molecular
formula.

The molecular weight is calculated by summing the atomic weights of all atoms in the
molecular formula. The slight variations in reported molecular weights (364.9 g/mol , 364.93
g/mol , 364.933 g/mol ) are typically due to the use of different isotopic atomic weights in the
calculation.

Visualizing Molecular Composition

The following diagram illustrates the logical relationship between the elemental composition of
Pyridaben and its resulting molecular weight.
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Derivation of Pyridaben's molecular weight from its formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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